Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate

• IUPAC Name: methyl 4-fluoro-2-(oxan-3-ylmethylamino)benzoate
• InChI: InChI=1S/C14H18FNO3/c1-18-14(17)12-5-4-11(15)7-13(12)16-8-10-3-2-6-19-9-10/h4-5,7,10,16H,2-3,6,8-9H2,1H3
• InChI Key: AYJGZKIITPARLH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)F)NCC2CCCOC2
• Molecular Formula: C14H18FNO3
• Molecular Weight: 267.30 g/mol

Description

“Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate” is a chemical compound with the CAS Number: 1427378-90-2. It has a molecular weight of 267.3 and is used in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of “Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate” contains a total of 38 bonds; 20 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 aromatic ester, 1 aliphatic secondary amine, and 1 aliphatic ether.

Physical And Chemical Properties Analysis

“Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate” is an oil at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Anionic Amino-Cope Rearrangement Cascade

A novel anionic cascade for assembling 2,4-substituted benzoate esters from acyclic building blocks demonstrates the complexity of chemical synthesis involving fluoro-substituted molecules. This method, using racemic β-fluoro-substituted conjugated tert-butylsulfinyl imines, showcases the intricate reactions possible with fluoro-organic compounds, potentially including Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate (Qureshi & Njardarson, 2022).

Water-Soluble Prodrugs Development

Research on water-soluble (benzoyloxy)methyl esters of acetylsalicylic acid reveals the potential for developing prodrugs with improved pharmacokinetic properties. These studies underline the importance of modifying benzoate esters to enhance their solubility and therapeutic efficacy, which could be applicable to the research and development of derivatives of Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate (Rolando et al., 2013).

Novel Nucleosides for Influenza Treatment

The synthesis and evaluation of novel nucleosides as potent influenza viral inhibitors highlight the ongoing search for new antiviral agents. Although not directly related, the methodologies and findings could provide a foundation for exploring the antiviral potential of Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate derivatives (Vedula et al., 2010).

Synthesis and Structural Analysis

The detailed synthesis and crystal structure analysis of certain fluoro-benzoate compounds demonstrate the capabilities of modern chemistry to elucidate the properties of complex organic molecules. These studies, involving density functional theory (DFT) and crystallographic analysis, provide insights into the molecular geometry, electrostatic potential, and reactivity of fluoro-substituted benzoates, which could be relevant to understanding the structural and electronic characteristics of Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate (Huang et al., 2021).

Safety and Hazards

The safety data sheet (SDS) for “Methyl 4-fluoro-2-[(oxan-3-ylmethyl)amino]benzoate” should be consulted for detailed safety and hazard information. As a general rule, any clothing contaminated by the product should be immediately removed, and the area should be evacuated.